![molecular formula C9H9IO B6234164 2-(2-iodophenyl)propanal CAS No. 593278-07-0](/img/no-structure.png)
2-(2-iodophenyl)propanal
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Description
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{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-iodophenyl)propanal involves the conversion of 2-iodobenzaldehyde to 2-(2-iodophenyl)propanal through a Grignard reaction followed by a reaction with propionaldehyde.", "Starting Materials": [ "2-iodobenzaldehyde", "magnesium", "ethyl ether", "propionaldehyde", "diethyl ether", "sodium sulfate", "sodium chloride", "anhydrous magnesium sulfate" ], "Reaction": [ "Prepare a Grignard reagent by adding magnesium turnings to a solution of 2-iodobenzaldehyde in dry ethyl ether under nitrogen atmosphere.", "Heat the reaction mixture under reflux for 2-3 hours.", "Add propionaldehyde to the reaction mixture and heat under reflux for an additional 2-3 hours.", "Quench the reaction by adding saturated aqueous ammonium chloride solution.", "Extract the organic layer with diethyl ether.", "Wash the organic layer with saturated aqueous sodium chloride solution.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the solution and evaporate the solvent under reduced pressure to obtain 2-(2-iodophenyl)propanal as a yellow oil." ] } | |
CAS RN |
593278-07-0 |
Molecular Formula |
C9H9IO |
Molecular Weight |
260.07 g/mol |
IUPAC Name |
2-(2-iodophenyl)propanal |
InChI |
InChI=1S/C9H9IO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,1H3 |
InChI Key |
WETQEEHPZQVBNE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C=O)C1=CC=CC=C1I |
Purity |
95 |
Origin of Product |
United States |
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